Cas no 91331-49-6 (Benzene, 2-azido-4-chloro-1-(phenylthio)-)

Benzene, 2-azido-4-chloro-1-(phenylthio)- structure
91331-49-6 structure
Product Name:Benzene, 2-azido-4-chloro-1-(phenylthio)-
CAS No:91331-49-6
MF:C12H8ClN3S
MW:261.730019569397
CID:787859
PubChem ID:71428966
Update Time:2025-04-19

Benzene, 2-azido-4-chloro-1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-azido-4-chloro-1-(phenylthio)-
    • 2-azido-4-chloro-1-phenylsulfanylbenzene
    • 2-Azido-4-chloro-1-(phenylsulfanyl)benzene
    • 91331-49-6
    • DTXSID60847675
    • Inchi: 1S/C12H8ClN3S/c13-9-6-7-12(11(8-9)15-16-14)17-10-4-2-1-3-5-10/h1-8H
    • InChI Key: CYCSQCSUASLDTK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N=[N+]=[N-])SC1C=CC=CC=1

Computed Properties

  • Exact Mass: 261.0127461g/mol
  • Monoisotopic Mass: 261.0127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 39.7Ų
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